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Compound of Interest

Compound Name: Nitisinone-13C6

Cat. No.: B564928 Get Quote

For researchers and scientists in the fast-paced world of drug development, maintaining a safe

and compliant laboratory environment is paramount. The proper disposal of chemical reagents,

such as Nitisinone-13C6, is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe handling and

disposal of Nitisinone-13C6, ensuring the protection of personnel and adherence to regulatory

standards.

Nitisinone-13C6, an isotopically labeled internal standard used for the quantification of

nitisinone, is classified as a hazardous substance.[1] According to its Safety Data Sheet (SDS),

it is harmful if swallowed and toxic in contact with skin.[1] As such, it is imperative to follow

stringent disposal protocols and avoid improper disposal methods such as discarding it with

household garbage or releasing it into the sewage system.[1][2]

Hazard Profile and Regulatory Overview
Nitisinone-13C6 is categorized as a "Toxic solid, organic, n.o.s." under UN number 2811.[1]

The disposal of such pharmaceutical waste is regulated by various agencies, including the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA). These regulations are in place to prevent environmental contamination and protect

public health. A key aspect of these regulations is the prohibition of disposing of hazardous

pharmaceutical waste down the drain.
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Parameter Information Reference

Chemical Name Nitisinone-13C6

Synonyms

2-(2-nitro-4-

(trifluoromethyl)benzoyl)cycloh

exane-1,3-dione-1,2,3,4,5,6-

13C6, NTBC-13C6

CAS Number 1246815-63-3

Hazard Class
Acute toxicity - oral 4; Acute

toxicity - dermal 3

UN Number UN2811

Proper Shipping Name
Toxic solids, organic, n.o.s.

(Nitisinone-13C6)

Storage Temperature -20°C

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the proper disposal of Nitisinone-13C6
in a laboratory setting. This procedure is designed to comply with general safety and

environmental regulations. Always consult your institution's specific hazardous waste

management guidelines and your local regulations, as they may have more stringent

requirements.

1. Personal Protective Equipment (PPE):

Before handling Nitisinone-13C6, ensure you are wearing appropriate PPE, including

chemical-resistant gloves, a lab coat, and safety glasses with side shields.

2. Waste Segregation and Collection:

Designate a specific, clearly labeled hazardous waste container for Nitisinone-13C6 waste.

The container should be compatible with the chemical and sealable.
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Collect all materials contaminated with Nitisinone-13C6, including unused product, empty

containers, and contaminated consumables (e.g., pipette tips, wipes), in this designated

container.

Do not mix Nitisinone-13C6 waste with other waste streams unless explicitly permitted by

your institution's waste management plan.

3. Labeling:

Label the hazardous waste container with the words "Hazardous Waste," the full chemical

name "Nitisinone-13C6," and the associated hazards (e.g., "Toxic").

Include the accumulation start date on the label.

4. Storage of Waste:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

secondary containment area, away from incompatible materials.

The storage area should be clearly marked as a hazardous waste accumulation area.

5. Arrange for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.

Most pharmaceutical waste is incinerated at a licensed medical incineration site.

Provide the waste disposal vendor with a complete and accurate description of the waste,

including the Safety Data Sheet if requested.

6. Documentation:

Maintain a record of the amount of Nitisinone-13C6 waste generated and the date of

disposal. This documentation is crucial for regulatory compliance.

Emergency Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b564928?utm_src=pdf-body
https://www.benchchem.com/product/b564928?utm_src=pdf-body
https://www.benchchem.com/product/b564928?utm_src=pdf-body
https://www.benchchem.com/product/b564928?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the event of a spill or accidental exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Ingestion: Do not induce vomiting. Call a poison control center or doctor immediately for

treatment advice.

Spill: Evacuate the area. Wear appropriate PPE and contain the spill using an inert

absorbent material. Collect the absorbed material into a labeled hazardous waste container.

Ventilate the area and wash the spill site after material pickup is complete.

By adhering to these procedures, you contribute to a safer laboratory environment and ensure

the responsible management of hazardous chemical waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nitisinone-13C6 Disposal Workflow

Start: Nitisinone-13C6 Waste Generated

1. Don Appropriate PPE
(Gloves, Lab Coat, Safety Glasses)

Spill or Exposure Occurs

2. Segregate Waste
(Designated, Labeled Container)

3. Collect Contaminated Materials
(Unused product, containers, consumables)

4. Label Waste Container
('Hazardous Waste', Chemical Name, Hazards)

5. Store in Secure Area
(Designated, Ventilated, Secondary Containment)

6. Contact EHS or Licensed Contractor
for Disposal

7. Waste is Transported for
Proper Disposal (e.g., Incineration)

8. Document Waste Generation
and Disposal

End: Compliant Disposal

Follow Emergency Procedures
(Wash, Flush, Seek Medical Attention)

YES

After cleanup

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Nitisinone-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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